Cas no 45187-15-3 (Perfluorobutanesulfonate)

Perfluorobutanesulfonate structure
Perfluorobutanesulfonate structure
Product Name:Perfluorobutanesulfonate
CAS No:45187-15-3
MF:C4F9O3S
MW:299.091631889343
CID:328114
Update Time:2023-08-03

Perfluorobutanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-Butanesulfonicacid, 1,1,2,2,3,3,4,4,4-nonafluoro-, ion(1-)
    • 1,1,2,2,3,3,4,4,4-Nonafluoro-1-butanesulfonic acid ion(1-)
    • perfluorobutanesulfonate
    • nonafluorobutanesulfonate
    • Perfluorobutanesulfonate
    • Inchi: 1S/C4HF9O3S/c5-1(6,3(9,10)11)2(7,8)4(12,13)17(14,15)16/h(H,14,15,16)/p-1
    • InChI Key: JGTNAGYHADQMCM-UHFFFAOYSA-M
    • SMILES: S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 298.942
  • Monoisotopic Mass: 298.942
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6

Perfluorobutanesulfonate Related Literature

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